Cas no 52531-22-3 (2-(4-methyl-1H-indol-3-yl)acetic acid)

2-(4-methyl-1H-indol-3-yl)acetic acid structure
52531-22-3 structure
Product Name:2-(4-methyl-1H-indol-3-yl)acetic acid
CAS No:52531-22-3
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD09954811
CID:359406
PubChem ID:22490432
Update Time:2025-04-19

2-(4-methyl-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-acetic acid, 4-methyl-
    • 4-Methylindole-3-acetic Acid
    • 2-(4-methyl-1H-indol-3-yl)acetic acid
    • 4-methyl-1H-Indole-3-acetic acid
    • 4-Methylindole-3-ace
    • (4-Methyl-1H-indol-3-yl)-acetic acid
    • (4-Methyl-1H-indol-3-yl)acetic acid
    • A913549
    • SB37509
    • 52531-22-3
    • FT-0755540
    • SCHEMBL6287959
    • 4-methyl-indole-3-acetic acid
    • MFCD09954811
    • KS-9273
    • Z978942564
    • DTXSID80626121
    • EN300-69039
    • CHEMBL232499
    • AKOS011637564
    • HCJHZUYDCZGMHA-UHFFFAOYSA-N
    • SY058612
    • AC6296
    • 2-(4-methyl-1H-indol-3-yl)aceticacid
    • CS-0217138
    • CCA53122
    • DA-39167
    • MDL: MFCD09954811
    • Inchi: 1S/C11H11NO2/c1-7-3-2-4-9-11(7)8(6-12-9)5-10(13)14/h2-4,6,12H,5H2,1H3,(H,13,14)
    • InChI Key: HCJHZUYDCZGMHA-UHFFFAOYSA-N
    • SMILES: OC(CC1=CNC2C=CC=C(C)C1=2)=O

Computed Properties

  • Exact Mass: 189.07903
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.09

2-(4-methyl-1H-indol-3-yl)acetic acid Pricemore >>

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